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Compound of Interest

Compound Name:
3-Chloro-4-fluoro-5-

nitrobenzotrifluoride

Cat. No.: B018084 Get Quote

Technical Guide: 3-Chloro-4-fluoro-5-
nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 3-Chloro-4-fluoro-5-
nitrobenzotrifluoride, a halogenated aromatic compound. Due to the limited availability of

public data on this specific chemical, this document focuses on its identification, known

properties, and a detailed synthesis protocol. This guide is intended for use by professionals in

chemical research and drug development.

Chemical Identification and Properties
3-Chloro-4-fluoro-5-nitrobenzotrifluoride is a substituted benzotrifluoride with chloro, fluoro,

and nitro functional groups.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 101646-02-0[1]

Chemical Formula C₇H₂ClF₄NO₂[1]

Synonyms MFCD00674108[1]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 243.54 g/mol

Physical Form Substance

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Note: Detailed quantitative physical properties for this specific compound are not readily

available in published literature. Researchers should perform their own characterization.

Safety and Handling
This compound is classified as a hazardous substance. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling. Work should be conducted in a well-ventilated fume hood.

Table 3: Hazard Identification
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Hazard Description

Skin Irritation Causes skin irritation[1]

Eye Irritation Causes serious eye irritation[1]

Respiratory Irritation May cause respiratory irritation[1]

Table 4: NFPA 704 Ratings

Category Rating Description

Health 3

Short exposure could cause

serious temporary or residual

injury[1]

Flammability 0 Materials that will not burn[1]

Instability 0

Normally stable, even under

fire exposure conditions, and

not reactive with water[1]

Synthesis Protocol
The following experimental protocol for the synthesis of 3-Chloro-4-fluoro-5-
nitrobenzotrifluoride is adapted from United States Patent 4582948A.[2]

4.1. Materials and Reagents

3,4-dichloro-5-nitrobenzotrifluoride

Anhydrous potassium fluoride

Tetramethylammonium chloride

Methylene chloride

4.2. Experimental Procedure
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A mixture of 52 parts of 3,4-dichloro-5-nitrobenzotrifluoride, 16.2 parts of anhydrous

potassium fluoride, and 2.5 parts of tetramethylammonium chloride is prepared.

The mixture is heated and maintained at a temperature of approximately 120° to 140° C for

about 7 hours.

After the reaction period, the mixture is cooled to room temperature.

The cooled mixture is diluted with methylene chloride.

The diluted mixture is then filtered.

The filtrate is subjected to distillation to yield 3-chloro-4-fluoro-5-nitrobenzotrifluoride.

4.3. Results

The reported yield for this synthesis is 35.2 parts, which corresponds to a 67% yield. The

structure of the product was confirmed by gas chromatography-mass spectrum analysis.[2]

Experimental Workflow and Diagrams
5.1. Synthesis Workflow

The synthesis of 3-Chloro-4-fluoro-5-nitrobenzotrifluoride involves a halogen exchange

reaction followed by purification.

3,4-dichloro-5-nitrobenzotrifluoride
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Cool to
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Dilute with
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Caption: Synthesis of 3-Chloro-4-fluoro-5-nitrobenzotrifluoride.

Applications in Drug Development
There is currently no specific information available in the public domain regarding the

application of 3-Chloro-4-fluoro-5-nitrobenzotrifluoride in drug development or its interaction
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with any signaling pathways. As a halogenated nitroaromatic compound, it may serve as a

versatile intermediate for the synthesis of more complex molecules with potential biological

activity. The presence of chloro, fluoro, and trifluoromethyl groups can influence the

pharmacokinetic and pharmacodynamic properties of a parent molecule.

Conclusion
3-Chloro-4-fluoro-5-nitrobenzotrifluoride is a chemical intermediate with limited publicly

available data. This guide provides the most current and comprehensive information on its

synthesis and safety. Further research is required to fully characterize its physical properties

and to explore its potential applications in drug discovery and other areas of chemical

synthesis. Researchers are advised to proceed with caution and to conduct thorough analytical

characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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